Cas no 71237-44-0 (methyl 3-phenylfuran-2-carboxylate)

• Product Name: methyl 3-phenylfuran-2-carboxylate
• CAS No: 71237-44-0
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• CID: 4657617
• PubChem ID: 54104529
• Update Time: 2025-08-04

methyl 3-phenylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-phenylfuran-2-carboxylate

• Inchi： 1S/C12H10O3/c1-14-12(13)11-10(7-8-15-11)9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key： NCUSDJQPBORFOB-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1C(=O)OC)C1C=CC=CC=1

Computed Properties

• Exact Mass: 202.062994177g/mol
• Monoisotopic Mass: 202.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 336.3±35.0 °C at 760 mmHg
• Flash Point: 157.2±25.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

methyl 3-phenylfuran-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on methyl 3-phenylfuran-2-carboxylate

Methyl 3-phenylfuran-2-carboxylate (CAS No. 71237-44-0)

Methyl 3-phenylfuran-2-carboxylate is a compound with the CAS registry number 71237-44-0, and it belongs to the class of organic compounds known as furan carboxylates. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a furan ring substituted with a phenyl group at the 3-position and a methyl ester group at the 2-position, making it a derivative of 3-phenylfuran-2-carboxylic acid.

The synthesis of methyl 3-phenylfuran-2-carboxylate typically involves the esterification of 3-phenylfuran-2-carboxylic acid with methanol, often catalyzed by acids such as sulfuric acid or enzymes like lipases. This reaction is straightforward and can be optimized for high yields, making it suitable for both laboratory-scale synthesis and industrial production. The compound is stable under normal conditions but may undergo hydrolysis in the presence of water or under basic conditions to regenerate the parent carboxylic acid.

One of the most notable applications of methyl 3-phenylfuran-2-carboxylate is in the field of drug discovery. Recent studies have highlighted its potential as a lead compound for developing new pharmaceutical agents. For instance, researchers have explored its ability to modulate enzyme activity, particularly in pathways related to inflammation and oxidative stress. In one study published in Nature Communications, scientists demonstrated that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting cyclooxygenase enzymes (COX-1 and COX-2), which are key players in inflammatory processes.

In addition to its pharmacological applications, methyl 3-phenylfuran-2-carboxylate has also found use in agrochemicals. Its ability to act as a plant growth regulator has been investigated in several agricultural studies. For example, field trials conducted by researchers at the University of California, Davis, showed that this compound can enhance crop yield by promoting root development and improving stress tolerance in plants. This makes it a promising candidate for sustainable agriculture practices.

The material science community has also taken interest in methyl 3-phenylfuran-2-carboxylate, particularly for its role in polymer synthesis. The compound's ester group can serve as a reactive site for polymerization reactions, leading to the development of novel polymeric materials with unique mechanical and thermal properties. A recent paper in Macromolecules reported on the synthesis of biodegradable polymers using this compound as a monomer, highlighting its potential in creating environmentally friendly materials.

From an analytical standpoint, methyl 3-phenylfuran-2-carboxylate can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). These methods allow for precise determination of its molecular structure and purity. For example, ^1H NMR spectroscopy reveals distinct signals corresponding to the aromatic protons on the phenyl ring and the ester group, while IR spectroscopy confirms the presence of carbonyl groups.

Moreover, recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of methyl 3-phenylfuran-2-carboxylate using density functional theory (DFT). These computations provide insights into its electronic properties, such as frontier molecular orbitals and reactivity indices, which are crucial for predicting its behavior in chemical reactions. Such studies have been instrumental in designing more efficient synthetic routes and identifying potential applications in catalysis.

In terms of safety and handling, methyl 3-phenylfuran-2-carboxylate is generally considered non-hazardous under normal conditions. However, like many organic compounds, it should be stored away from moisture and strong oxidizing agents to prevent degradation or unwanted reactions. Proper personal protective equipment (PPE) should be used during handling to minimize exposure risks.

Looking ahead, ongoing research continues to uncover new facets of this versatile compound. Collaborative efforts between chemists, biologists, and engineers are expected to unlock further applications across diverse industries. As our understanding of methyl 3-phenylfuran-2-carboxylate deepens, it holds promise as a valuable building block for innovative solutions in science and technology.